- 6-Deoxyerythronolide B Analogue Production in Escherichia coli through Metabolic Pathway EngineeringBiochemistry, 2003, 42(48), 14342-14348,
Cas no 604-98-8 (Coenzyme A, S-(hydrogen butanedioate))
604-98-8 structure
Coenzyme A, S-(hydrogen butanedioate) Properties
Names and Identifiers
-
- S-(hydrogen succinyl)coenzyme A
- Succinyl-coenzyme A
- Coenzyme A, S-(hydrogen butanedioate)
- 1-[5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-10,14,19-trioxo-2,4,6-trioxa-18-thia-11,15-diaza-3,5-diphosphadocosan-22-oic acid 3,5-dioxide (non-preferred name)
- (9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-10,14,19-trioxo-2,4,6-trioxa-18-thia-11,15-diaza-3,5-diphosphadocosan-22-oic acid 3,5-dioxide (non-preferred name)
- (9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethy
- Succinyl coenzyme A
- Succinyl CoA
- S-Succinoylcoenzyme A
- Coenzyme A, S-succinate (6CI,7CI)
- Coenzyme A, S-(hydrogen succinate) (8CI)
- suc-co-A
- S-(hydrogen butanedioate) Coenzyme A
- S-(hydrogen butanedioic acid
- CoA S-succinate
- CoA S-(hydrogen succinate)
- Coenzyme A S-(hydrogen succinate)
- succinylcoenzyme-A
- C25-H40-N7-O19-P3-S
- succinyl-S-coenzyme-A
- J-002127
- succinyl-CoA
- UNII-BSI27HW5EQ
- S-(3-carboxypropionyl)-coenzyme-A
- succinyl-S-Coenzyme A
- succ-CoA
- succ-S-Coenzyme A
- succinyl-CoA; (Acyl-CoA); [M+H]+;
- DTXSID40975809
- C25H40N7O19P3S
- 3'-phosphoadenosine 5'-{3-[(3R)-4-{[3-({2-[(3-carboxypropanoyl)sulfanyl]ethyl}amino)-3-oxopropyl]amino}-3-hydroxy-2,2-dimethyl-4-oxobutyl] dihydrogen diphosphate}
- Coenzyme A S-succinate
- Coenzyme A, S-(hydrogen succinate)
- S-(hydrogen succinyl)-CoA
- S-Succinoylcoenzyme A
- succ-coenzyme-A
- succinyl-S-CoA
- suc-coa
- S-(Hydrogen succinyl)coenzyme A
- DB03699
- CHEBI:15380
- BSI27HW5EQ
- EINECS 210-079-5
- S-(3-carboxy-propionyl)-CoA
- 604-98-8
- succ-S-CoA
- succino-1-yl-coenzyme a
- C00091
- Succinyl CoA
- Q419560
- succ-S-coenzyme-A
- Succinyl coenzyme A
- S-(hydrogen butanedioate
- Coenzyme A, S-succinate
- S-(hydrogen butanedioate) CoA
- S-(3-Carboxy-propionyl)-coenzym-A
- Succinyl coenzyme A sodium salt
- LMFA07050370
- succ-Coenzyme A
- SCHEMBL50744
- Coenzyme A, S-succinate (6CI,7CI)
- CVD-0019452
- BDBM627979
- NS00070440
- (3R,5R,9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-10,14,19-trioxo-2,4,6-trioxa-18-thia-11,15-diaza-3,5-diphosphadocosan-22-oic acid 3,5-dioxide (non-preferred name)
- coenzyme A, succinyl-
- 4-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-4-oxobutanoic acid
- S-(3-carboxy-propionyl)-CoA(5-)
- S-(hydrogen succinyl)CoA(5-)
- succinyl-coenzyme A(5-)
- Succinyl-Coenzyme A
- succinyl-CoA pentaanion
- +Expand
-
- VNOYUJKHFWYWIR-ITIYDSSPSA-N
- InChI=1S/C25H40N7O19P3S/c1-25(2,20(38)23(39)28-6-5-14(33)27-7-8-55-16(36)4-3-15(34)35)10-48-54(45,46)51-53(43,44)47-9-13-19(50-52(40,41)42)18(37)24(49-13)32-12-31-17-21(26)29-11-30-22(17)32/h11-13,18-20,24,37-38H,3-10H2,1-2H3,(H,27,33)(H,28,39)(H,34,35)(H,43,44)(H,45,46)(H2,26,29,30)(H2,40,41,42)/t13-,18-,19-,20+,24-/m1/s1
- CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSC(=O)CCC(=O)O)O
Computed Properties
- 867.131252
- 10
- 20
- 23
- 867.131252
- 55
- 1510
- 0
- 0
- 5
- 0
- 0
- 1
- _6.2
- 426
Experimental Properties
- -0.10750
- 455.66000
- 1.719
- 1.91
Coenzyme A, S-(hydrogen butanedioate) Synthesis
Synthetic Circuit 1
Synthetic Circuit 2
Reaction Conditions
1.1R:R:Et3N, S:DMF, 15 min, rt
1.2R:Et3N, S:DMF, rt; 15 h, rt
1.2R:Et3N, S:DMF, rt; 15 h, rt
Reference
- Drosophila melanogaster nonribosomal peptide synthetase Ebony encodes an atypical condensation domainProceedings of the National Academy of Sciences of the United States of America, 2019, 116(8), 2913-2918,
Synthetic Circuit 3
Synthetic Circuit 4
Reaction Conditions
1.1S:H2O, cooled, pH 8
1.2R:HCl, S:H2O, pH 5
1.2R:HCl, S:H2O, pH 5
Reference
- Identification of 3-sulfinopropionyl coenzyme A (CoA) desulfinases within the acyl-CoA dehydrogenase superfamilyJournal of Bacteriology, 2014, 882-893, 13 pp.,
Synthetic Circuit 5
Coenzyme A, S-(hydrogen butanedioate) Raw materials
Coenzyme A, S-(hydrogen butanedioate) Preparation Products
Coenzyme A, S-(hydrogen butanedioate) Suppliers
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Coenzyme A, S-(hydrogen butanedioate) Related Literature
-
Nathan R. Rose,Michael A. McDonough,Oliver N. F. King,Akane Kawamura,Christopher J. Schofield Chem. Soc. Rev. 2011 40 4364
-
D. J. Manners,J. W. Cornforth,G. Ryback,D. W. Ribbons,D. A. Rees,D. G. Smyth Annu. Rep. Prog. Chem. 1965 62 427
-
Christopher T. Walsh Nat. Prod. Rep. 2020 37 100
-
4. Investigating Moorella thermoacetica metabolism with a genome-scale constraint-based metabolic modelM. Ahsanul Islam,Karsten Zengler,Elizabeth A. Edwards,Radhakrishnan Mahadevan,Gregory Stephanopoulos Integr. Biol. 2015 7 869
-
5. BiochemistryJ. S. D. Bacon,D. J. Bell,W. A. P. Black,G. D. Greville,D. J. Manners,H. B. Stewart Annu. Rep. Prog. Chem. 1953 50 281
-
6. BiochemistryD. J. Bell,H. Gutfreund,B. S. Hartley,C. Rimington Annu. Rep. Prog. Chem. 1954 51 295
-
Jiafu Shi,Yanjun Jiang,Zhongyi Jiang,Xueyan Wang,Xiaoli Wang,Shaohua Zhang,Pingping Han,Chen Yang Chem. Soc. Rev. 2015 44 5981
-
Volker Behrends,Ram P. Maharjan,Ben Ryall,Lu Feng,Bin Liu,Lei Wang,Jacob G. Bundy,Thomas Ferenci Mol. BioSyst. 2014 10 2820
-
Alan R. Battersby Nat. Prod. Rep. 2000 17 507
-
Yue Zhu,Jiaming Yang,Feng Mei,Xiaohong Li,Chen Zhao Green Chem. 2022 24 6450
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